Tert-butyl (1-(4-aminopyridin-2-yl)piperidin-3-yl)carbamate
Overview
Description
“Tert-butyl (1-(4-aminopyridin-2-yl)piperidin-3-yl)carbamate” is a chemical compound with the CAS Number: 1052705-54-0 . It has a molecular weight of 292.38 . The compound is solid in its physical form .
Molecular Structure Analysis
The InChI Code for this compound is 1S/C15H24N4O2/c1-15(2,3)21-14(20)18-11-6-5-9-19(10-11)13-12(16)7-4-8-17-13/h4,7-8,11H,5-6,9-10,16H2,1-3H3,(H,18,20) . This code provides a specific textual representation of the compound’s molecular structure.Physical and Chemical Properties Analysis
The compound is solid in its physical form . It should be stored at 4°C and protected from light .Scientific Research Applications
Synthesis and Characterization
Tert-butyl (1-(4-aminopyridin-2-yl)piperidin-3-yl)carbamate and its derivatives have been synthesized and characterized in various studies. For instance, tert-butyl-4-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl)piperidine-1-carboxylate, a derivative, was synthesized and confirmed by MS and 1HNMR spectrum (D. Kong et al., 2016). Similarly, other compounds like tert-butyl 4-(5-(3-fluorophenyl)-1,2,4-oxadiazol-3-yl)piperazine-1-carboxylate were synthesized and characterized, exhibiting certain biological activities (C. Sanjeevarayappa et al., 2015).
Photoredox-Catalyzed Amination
The compound has been utilized in photoredox-catalyzed amination processes. For example, tert-butyl ((perfluoropyridin-4-yl)oxy)carbamate, a variant, was used in the photoredox-catalyzed amination of o-hydroxyarylenaminones to synthesize 3-aminochromones, demonstrating its utility in photocatalyzed protocols (Zhi-Wei Wang et al., 2022).
As Intermediate in Drug Synthesis
This compound serves as an important intermediate in the synthesis of small molecule anticancer drugs. Tert-butyl 4-formyl-3, 6-dihydropyridine-1(2H)-carboxylate, a related compound, has been used in synthesizing anticancer drugs with high yield and has potential for the development of drugs for other conditions like depression and cerebral ischemia (Binliang Zhang et al., 2018).
Development of Antibacterial and Anthelmintic Agents
Some derivatives of this compound have been explored for their antibacterial and anthelmintic activities. Although the results have shown moderate activity, these studies highlight the compound's potential in developing new therapeutic agents (J. Bakke et al., 2003).
Crystallography and Structural Analysis
In-depth crystallographic studies have been conducted on variants of this compound, providing insights into their molecular structure and interactions. These studies are crucial for understanding the compound's potential applications in various fields, including drug development and materials science (P. Baillargeon et al., 2017).
Safety and Hazards
The compound is labeled with the GHS07 pictogram, indicating that it can be harmful . The hazard statements include H302, suggesting that it can be harmful if swallowed . Precautionary measures include P280 (wear protective gloves/protective clothing/eye protection/face protection), and P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing) .
Properties
IUPAC Name |
tert-butyl N-[1-(4-aminopyridin-2-yl)piperidin-3-yl]carbamate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H24N4O2/c1-15(2,3)21-14(20)18-12-5-4-8-19(10-12)13-9-11(16)6-7-17-13/h6-7,9,12H,4-5,8,10H2,1-3H3,(H2,16,17)(H,18,20) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZUOGFBZXWBJSRD-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)NC1CCCN(C1)C2=NC=CC(=C2)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H24N4O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
292.38 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.